BETA-IONYLIDENEACETONITRILE
BETA-IONYLIDENEACETONITRILE
Brand Name:
Vulcanchem
CAS No.:
5299-98-9
VCID:
VC21142153
InChI:
InChI=1S/C15H21N/c1-12(9-11-16)7-8-14-13(2)6-5-10-15(14,3)4/h7-9H,5-6,10H2,1-4H3/b8-7+,12-9+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C
Molecular Formula:
C15H21N
Molecular Weight:
215.33 g/mol
BETA-IONYLIDENEACETONITRILE
CAS No.: 5299-98-9
Cat. No.: VC21142153
Molecular Formula: C15H21N
Molecular Weight: 215.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5299-98-9 |
|---|---|
| Molecular Formula | C15H21N |
| Molecular Weight | 215.33 g/mol |
| IUPAC Name | (2E,4E)-3-methyl-5-(2,6,6-trimethylcyclohexen-1-yl)penta-2,4-dienenitrile |
| Standard InChI | InChI=1S/C15H21N/c1-12(9-11-16)7-8-14-13(2)6-5-10-15(14,3)4/h7-9H,5-6,10H2,1-4H3/b8-7+,12-9+ |
| Standard InChI Key | YOYODHNOTKUUDY-ANKZSMJWSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C#N)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC#N)C |
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